3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole

• IUPAC Name: 3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazole
• InChI: InChI=1S/C18H14ClN3OS2/c1-23-12-9-7-11(8-10-12)22-17(20-21-18(22)24-2)16-15(19)13-5-3-4-6-14(13)25-16/h3-10H,1-2H3
• InChI Key: FYUBRQDKNMTCEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SC)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C18H14ClN3OS2
• Molecular Weight: 387.9 g/mol

Description

3-(3-chloro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C18H14ClN3OS2 and its molecular weight is 387.9. The purity is usually 95%.
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Scientific Research Applications

Triazole Derivatives: Applications and Research Insights

Triazole compounds, including the 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazole families, have been highlighted for their extensive biological activities. These activities range from anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, to applications against neglected diseases. The versatility of triazoles in structural variations supports their use in developing new drugs. Moreover, the exploration of novel synthesis methods and the biological evaluation of triazole derivatives continue to attract significant scientific interest, emphasizing the need for greener, more sustainable chemical processes in their preparation (Ferreira et al., 2013).

Benzothiazole Derivatives: Pharmacological Potential

Benzothiazole derivatives are another class of compounds with considerable pharmaceutical applications. They possess a wide spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The simple structural motif of 2-arylbenzothiazoles, in particular, has been identified as promising for antitumor agents. Some benzothiazole-based compounds are already in clinical use for treating various diseases, indicating the scaffold's importance in drug discovery. The ongoing development of benzothiazole derivatives further underscores their potential in chemotherapeutic applications (Kamal et al., 2015).